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This guide provides a comprehensive overview of Polychlorinated Biphenyl (PCB) congener
168, intended for researchers, scientists, and drug development professionals. It covers the
chemical structure, physicochemical properties, toxicological effects, and relevant experimental
protocols associated with this compound.

Introduction to PCB Congener 168

Polychlorinated biphenyls (PCBs) are a class of 209 individual chemical compounds, known as
congeners, characterized by a biphenyl structure with a varying number of chlorine atoms.[1][2]
PCB congener 168 is a specific, highly chlorinated compound within this family. Due to their
chemical stability, PCBs were widely used in industrial applications such as dielectric fluids and
coolants before being banned due to their environmental persistence and adverse health
effects.[1][3]

PCB 168 is classified as a non-dioxin-like PCB.[4][5] Unlike dioxin-like PCBs that bind to the
aryl hydrocarbon receptor (AhR) to exert their primary toxic effects, non-dioxin-like PCBs act
through different mechanisms.[5][6] PCB 168, having four chlorine atoms in the ortho positions
(2, 2', 6, 6'), is a non-coplanar congener, which sterically hinders its rotation and prevents it
from adopting the planar structure required for significant AhR binding.[1]
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Chemical Structure and Properties

The fundamental structure of PCB 168 is a biphenyl molecule with eight chlorine atoms
attached at specific positions on the two phenyl rings.

IUPAC Name: 2,2',3,3',4,4',5,5'-Octachlorobiphenyl[7]
CAS Number: 35694-08-7[8]
Chemical Formula: C12H2Cls[7]

Caption: 2D structure of 2,2',3,3',4,4',5,5'-Octachlorobiphenyl (PCB 168).

Property Value Source
Molecular Weight 429.8 g/mol [7]
Melting Point 159°C [819]
Boiling Point 451.6 + 40.0 °C (at 760 -
mmHgQ)

Water Solubility 0.272 pg/L (at 25°C) [81[9]
XLogP3 8.6 [7]
Henry's Law Constant 1.00e-05 atm-m3/mole [8]

Toxicology and Biological Effects

PCBs are recognized as persistent organic pollutants that bioaccumulate in the food chain.
Exposure is associated with a range of adverse health effects, including impacts on the
immune, reproductive, nervous, and endocrine systems.[3]

As a non-dioxin-like PCB, the toxicity of congener 168 is not mediated by the AhR pathway.
Instead, non-dioxin-like PCBs are known to exert neurotoxic effects.[1][4] Studies have shown
that these compounds can disrupt intracellular calcium signaling, which is a key mechanism of
their neurotoxicity.[10] While specific toxicological data for PCB 168 is limited, it is structurally
related to other non-dioxin-like PCBs that have been studied more extensively. Evidence from

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b12399364/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-pcb-congener-168
https://pubchem.ncbi.nlm.nih.gov/compound/37251
https://www.echemi.com/produce/pr220728159248-2-2-3-3-4-4-5-5-octachlorobiphenyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/37251
https://www.benchchem.com/product/b12399364/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-pcb-congener-168
https://pubchem.ncbi.nlm.nih.gov/compound/37251
https://www.echemi.com/produce/pr220728159248-2-2-3-3-4-4-5-5-octachlorobiphenyl.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7412446_EN.htm
https://www.echemi.com/produce/pr220728159248-2-2-3-3-4-4-5-5-octachlorobiphenyl.html
https://www.echemi.com/produce/pr220728159248-2-2-3-3-4-4-5-5-octachlorobiphenyl.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7412446_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/37251
https://www.echemi.com/produce/pr220728159248-2-2-3-3-4-4-5-5-octachlorobiphenyl.html
https://www.epa.gov/pcbs/learn-about-polychlorinated-biphenyls
https://en.wikipedia.org/wiki/Polychlorinated_biphenyl
https://pubmed.ncbi.nlm.nih.gov/9861526/
https://academic.oup.com/toxsci/article/126/2/487/1688049
https://www.benchchem.com/product/b12399364/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-pcb-congener-168
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

human studies shows that PCB 168 has been detected in blood serum, indicating human
exposure and bioavailability.[11] In one set of studies, PCB 168 was found in 29 out of 35
people tested, with a geometric mean concentration of 2.18 ng/g (lipid weight) in blood serum.
[11]

Signaling Pathways

A primary mechanism of action for many non-dioxin-like PCBs is the disruption of intracellular
calcium (Ca2*) homeostasis.[10] Several ortho-substituted, non-coplanar PCBs have been
shown to activate ryanodine receptors (RyRs), which are calcium channels located on the
endoplasmic reticulum (ER).[12][13] This activation leads to the release of Ca2* from
intracellular stores into the cytoplasm.[10]

This disruption of Ca?* signaling can interfere with numerous cellular processes, including
neurotransmission, and is considered a key contributor to the neurodevelopmental toxicity
associated with these compounds.[14][15] The structure-activity relationship suggests that
congeners with two or more ortho-chlorines, like PCB 168, are potent activators of RyRs.[13]

Cell Cytoplasm

Non-Dioxin-Like PCB Activates
(e.g., PCB 168) n ER Membrane

Click to download full resolution via product page

Caption: Non-dioxin-like PCBs can activate ryanodine receptors, causing Ca?* release.

Experimental Protocols

The analysis of specific PCB congeners requires high-resolution techniques due to the
complexity of PCB mixtures found in environmental and biological samples. U.S. Environmental
Protection Agency (EPA) Method 1668 is the standard protocol for the determination of
chlorinated biphenyl congeners.
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This method is designed for the determination of all 209 chlorinated biphenyl congeners in
water, soil, sediment, biosolids, and tissue samples by high-resolution gas
chromatography/high-resolution mass spectrometry (HRGC/HRMS).[16]

1. Sample Collection and Preservation:

o Water Samples: Collect samples in certified PCB-free 1.1-liter (or larger) amber glass
containers.[17]

e Preservation: Samples must be protected from light and stored at <6°C. If residual chlorine is
present, it should be quenched with sodium thiosulfate.[17][18]

2. Sample Extraction:

o The sample is spiked with a solution containing isotopically labeled PCB congeners, which
serve as internal standards for quantification.

o Water (<1% solids): Extracted using solid-phase extraction (SPE) or separatory funnel liquid-
liquid extraction with methylene chloride.[18]

o Solid/Tissue Samples: Typically extracted using Soxhlet extraction or pressurized fluid
extraction (PFE).

3. Extract Cleanup:

e The raw extract contains numerous co-extracted interferences (e.g., pesticides, dioxins) that
must be removed.[18]

o Cleanup is a multi-step process that may include back-extraction with sulfuric acid and/or
potassium hydroxide, followed by column chromatography using adsorbents like silica gel,
alumina, and activated carbon.

4. Instrumental Analysis (HRGC/HRMS):
e The cleaned extract is concentrated, and an injection internal standard is added.

o The sample is injected into a high-resolution gas chromatograph (HRGC) equipped with a
capillary column (e.g., SPB-octyl) to separate the individual congeners.[19]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.epa.gov/sites/default/files/2015-09/documents/method_1668c_2010.pdf
https://mde.maryland.gov/programs/permits/WaterManagementPermits/Documents/PCB-Reporting-Requirements.pdf
https://mde.maryland.gov/programs/permits/WaterManagementPermits/Documents/PCB-Reporting-Requirements.pdf
https://www.keikaventures.com/analyticalmethod.php?m=1720
https://www.keikaventures.com/analyticalmethod.php?m=1720
https://www.keikaventures.com/analyticalmethod.php?m=1720
https://apps.ecology.wa.gov/publications/documents/1509052.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The separated congeners are detected by a high-resolution mass spectrometer (HRMS)
operating in selected ion monitoring (SIM) mode, which provides the necessary sensitivity
and selectivity to identify and quantify congeners at picogram-per-liter (pg/L) levels.

. Data Quantification:

Congeners are identified based on their retention time and the ion-abundance ratio of two
exact mass-to-charge ratios (m/z's).

Quantification is performed using the isotope dilution method, comparing the response of the
native congener to its corresponding labeled internal standard.
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Caption: General workflow for PCB congener analysis using EPA Method 1668C.
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Summary

PCB congener 168 (2,2',3,3',4,4',5,5'-Octachlorobiphenyl) is a highly chlorinated, non-coplanar
PCB. Its toxicity is not mediated by the typical dioxin-like AhR pathway but is instead
associated with neurotoxic mechanisms, such as the disruption of intracellular calcium
homeostasis through the activation of ryanodine receptors. The analysis and quantification of
PCB 168 in complex matrices require sophisticated and highly sensitive protocols like EPA
Method 1668C. This guide provides the foundational technical information necessary for
researchers in environmental science and toxicology to understand and investigate this specific
congener.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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